N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H16FN5O3S/c1-11-8-14(6-7-15(11)25-2)26(23,24)18-10-16-19-20-21-22(16)13-5-3-4-12(17)9-13/h3-9,18H,10H2,1-2H3
• InChI Key: CETSRRHUFSBFIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2=NN=NN2C3=CC(=CC=C3)F)OC
• Molecular Formula: C16H16FN5O3S
• Molecular Weight: 377.4 g/mol

Description

N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H16FN5O3S and its molecular weight is 377.39. The purity is usually 95%.
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Scientific Research Applications

• Neurokinin-1 Receptor Antagonist One notable application involves the compound’s role as a neurokinin-1 (NK1) receptor antagonist. Specifically, “1-(5-[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl)-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride” has been identified as a high-affinity, orally active human NK1 receptor antagonist. The NK1 receptor is involved in various physiological processes, including pain transmission, mood regulation, and inflammation.

Dopamine and Serotonin Reuptake Inhibition

• Beyond its recreational use, related compounds with structural similarities have been investigated as nonselective inhibitors of dopamine and serotonin reuptake. These interactions with neurotransmitter transporters are relevant for conditions such as depression and substance abuse.
• Synthetic Approaches and Chemical Reactions Researchers have explored various synthetic approaches to create related compounds. For instance: 1,3-dipolar cycloaddition reactions have been employed to generate N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine.